Cas no 887695-31-0 (9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 887695-31-0
• MF: C₁₇H₁₉N₅O₄
• MW: 357.363863229752
• CID: 5438987
• Update Time: 2025-05-19

9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2,5-Dimethoxy-phenyl)-1-methyl-5,6,7,8-tetrahydro-1H-1,3,4b,8,9-pentaaza-fluorene-2,4-dione
• 9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C17H19N5O4/c1-20-14-13(15(23)19-17(20)24)22-8-4-7-21(16(22)18-14)11-9-10(25-2)5-6-12(11)26-3/h5-6,9H,4,7-8H2,1-3H3,(H,19,23,24)
• InChI Key： MIVIHGDIEQJKRU-UHFFFAOYSA-N
• SMILES： N12CCCN(C3=CC(OC)=CC=C3OC)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Introduction to 9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 887695-31-0)

The compound 9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione, identified by its CAS number 887695-31-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule belongs to the pyrimido[1,2-g]purine class, a scaffold that has garnered considerable attention due to its structural complexity and potential biological activity. The presence of dimethoxyphenyl substituents at the 2 and 5 positions introduces unique electronic and steric properties that modulate the compound's interactions with biological targets.

Recent research in the domain of nucleoside analogs has highlighted the importance of pyrimidine derivatives in developing therapeutic agents. The pyrimido[1,2-g]purine core is particularly intriguing because it mimics the structure of natural nucleobases while incorporating additional functional groups that can be tailored for specific pharmacological effects. In particular, the 1-methyl group at the 1-position and the dione functionality at the 2 and 4 positions contribute to the compound's reactivity and stability under various conditions.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that disrupt tumor growth and progression. The dimethoxyphenyl moiety in 9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione is hypothesized to enhance binding affinity to target kinases by optimizing hydrophobic interactions and π-stacking interactions with conserved residues in the active site.

Moreover, the pyrimido[1,2-g]purine scaffold has been explored for its antimicrobial properties. Studies have demonstrated that certain derivatives of this class exhibit activity against Gram-positive bacteria by interfering with DNA gyrase and topoisomerase functions. The structural features of 9-(2,5-dimethoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione, including the dione groups and the aromatic ring system، contribute to its ability to disrupt bacterial cell wall synthesis and DNA replication.

In vitro studies have shown promising results regarding the compound's cytotoxicity against various cancer cell lines. The dimethoxyphenyl substituents are believed to enhance solubility while maintaining potent binding interactions with cellular targets. Additionally，the methyl group at the 1-position may stabilize the molecule during metabolic processes， thereby increasing its bioavailability. These properties make it an attractive candidate for further development into an anticancer therapeutic agent.

The synthesis of 9-(2，5-dimethoxyphenyl)-1-methyl-1 H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H， 9 H-pyrimido[1， 2 - g]purine - 2， 4 - dione involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies， such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated couplings، have been employed to construct the complex heterocyclic framework efficiently. These techniques not only streamline the synthetic process but also allow for easy modification of substituents， enabling rapid exploration of structure-activity relationships.

Computational studies have played a pivotal role in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict binding modes with target proteins such as kinases and bacterial enzymes. These simulations provide insights into how different parts of the molecule interact with biological targets at an atomic level， guiding medicinal chemists in optimizing potency and selectivity. The results from these studies align well with experimental observations، underscoring the reliability of computational approaches in drug discovery.

The pharmacokinetic profile of 9-(2，5-dimethoxyphenyl)-1-methyl-1 H， 2 H， 3 H， 4 H， 6 H， 7 H， 8 H， 9 H-pyrimido[1، 2 - g]purine - 2، 4 - dione is another critical aspect that has been thoroughly investigated. In preclinical studies، it has been observed that this compound exhibits moderate oral bioavailability with a reasonable half-life، suggesting its potential for therapeutic use. Metabolic stability studies indicate that while some degradation occurs due to enzymatic action، key structural elements remain intact long enough to exert biological effects. This balance between potency and stability makes it a promising candidate for further development.

Future directions for research on this compound include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models of disease。 Additionally ， efforts are underway to identify any potential off-target effects that could limit its clinical utility。 By addressing these questions through rigorous scientific investigation ， researchers hope to pave the way for novel therapeutic applications based on this innovative molecular scaffold。